Cas no 67377-32-6 (1H-Pyrrole-3-carbonitrile, 2-formyl-4,5-dimethyl- (9CI))

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-formyl-4,5-dimethyl- (9CI)
• CAS No: 67377-32-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1017840
• PubChem ID: 45083626
• Update Time: 2025-04-20

1H-Pyrrole-3-carbonitrile, 2-formyl-4,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-formyl-4,5-dimethyl- (9CI)
• 67377-32-6
• 2-Formyl-4,5-dimethyl-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile, 2-formyl-4,5-dimethyl-
• DB-279902

• Inchi： 1S/C8H8N2O/c1-5-6(2)10-8(4-11)7(5)3-9/h4,10H,1-2H3
• InChI Key： HDEIPRYXYOVSDO-UHFFFAOYSA-N
• SMILES： O=CC1=C(C#N)C(C)=C(C)N1

Computed Properties

• Exact Mass: 148.064
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2
• XLogP3: 1